Cas no 877980-47-7 (N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine)

• Product Name: N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine
• CAS No: 877980-47-7
• MF: C₂₃H₂₆N₄O₃S₂
• MW: 470.607542514801
• CID: 5949690
• PubChem ID: 16285528
• Update Time: 2025-07-17

N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• Z46270675
• EN300-26612941
• N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine
• 877980-47-7

• Inchi： 1S/C23H26N4O3S2/c1-30-22-9-7-20(8-10-22)24-23-25-21(18-31-23)17-26-12-14-27(15-13-26)32(28,29)16-11-19-5-3-2-4-6-19/h2-11,16,18H,12-15,17H2,1H3,(H,24,25)/b16-11+
• InChI Key： DSNCWNAVPOMUGK-LFIBNONCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC2=CSC(NC3C=CC(=CC=3)OC)=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 470.14463305g/mol
• Monoisotopic Mass: 470.14463305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 111Ų

Additional information on N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine

Research Brief on N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine (CAS: 877980-47-7)

N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine (CAS: 877980-47-7) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazol-2-amine core and piperazine sulfonyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and kinase inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, making it a subject of significant interest for drug discovery and development.

The synthesis of N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine involves a multi-step process, starting with the functionalization of the thiazole ring followed by the introduction of the piperazine sulfonyl group. The compound's structural complexity and the presence of multiple reactive sites pose challenges in its synthesis, which have been addressed through innovative catalytic methods and optimized reaction conditions. Recent advancements in synthetic chemistry have improved the yield and purity of this compound, facilitating its use in further biological evaluations.

In vitro studies have demonstrated that N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine exhibits potent inhibitory activity against several kinases, including those involved in cancer cell proliferation and inflammatory pathways. The compound's ability to selectively target specific kinases while sparing others highlights its potential as a lead candidate for the development of targeted therapies. Additionally, its favorable pharmacokinetic properties, such as good solubility and metabolic stability, further support its therapeutic potential.

Recent research has also investigated the compound's mechanism of action at the molecular level. Structural studies using X-ray crystallography and molecular docking simulations have revealed that N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine binds to the ATP-binding site of target kinases, inducing conformational changes that disrupt their catalytic activity. These findings provide valuable insights into the compound's mode of action and offer a foundation for the design of derivatives with enhanced potency and selectivity.

In vivo studies have further validated the therapeutic potential of N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine. Animal models of cancer and inflammatory diseases have shown significant reductions in tumor growth and inflammatory markers following treatment with this compound. The observed efficacy, combined with a favorable safety profile, underscores its potential as a clinical candidate. However, further preclinical studies are needed to assess its long-term toxicity and optimize dosing regimens.

In conclusion, N-(4-methoxyphenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-1,3-thiazol-2-amine (CAS: 877980-47-7) represents a promising small molecule with significant therapeutic potential. Its unique chemical structure, potent biological activity, and favorable pharmacokinetic properties make it a valuable candidate for further development in the fields of oncology and inflammation. Ongoing research efforts are expected to yield additional insights into its applications and pave the way for its translation into clinical trials.